Cas no 88683-33-4 (1H-Isoindole-1,3(2H)-dione, 2-[(3-methylbutyl)thio]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[(3-methylbutyl)thio]-
• CAS No: 88683-33-4
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 624735
• PubChem ID: 71319522
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-[(3-methylbutyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(3-methylbutyl)thio]-
• 2-(3-methylbutylsulfanyl)isoindole-1,3-dione

• Inchi： 1S/C13H15NO2S/c1-9(2)7-8-17-14-12(15)10-5-3-4-6-11(10)13(14)16/h3-6,9H,7-8H2,1-2H3
• InChI Key： MUCPBQVDXBZFEJ-UHFFFAOYSA-N
• SMILES： S(CCC(C)C)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 249.08234989g/mol
• Monoisotopic Mass: 249.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.7Ų